4-(benzofuran-2-carbonyl)-3-hydroxy-1-(2-morpholinoethyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-(1-benzofuran-2-carbonyl)-4-hydroxy-1-(2-morpholin-4-ylethyl)-2-thiophen-2-yl-2H-pyrrol-5-one
• InChI: InChI=1S/C23H22N2O5S/c26-21(17-14-15-4-1-2-5-16(15)30-17)19-20(18-6-3-13-31-18)25(23(28)22(19)27)8-7-24-9-11-29-12-10-24/h1-6,13-14,20,27H,7-12H2
• InChI Key: CGARAMBSXQSBIU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(C(=C(C2=O)O)C(=O)C3=CC4=CC=CC=C4O3)C5=CC=CS5
• Molecular Formula: C23H22N2O5S
• Molecular Weight: 438.5 g/mol

Description

4-(benzofuran-2-carbonyl)-3-hydroxy-1-(2-morpholinoethyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H22N2O5S and its molecular weight is 438.5. The purity is usually 95%.
BenchChem offers high-quality 4-(benzofuran-2-carbonyl)-3-hydroxy-1-(2-morpholinoethyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(benzofuran-2-carbonyl)-3-hydroxy-1-(2-morpholinoethyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Solvent Selection in Molecular Systems

A study focused on the solubility properties of materials similar to the chemical , particularly in the context of benzofuran and thiophene systems. This research is significant for understanding solvent interactions and optimizing conditions for electronic device fabrication (Walker et al., 2011).

Vasorelaxant Properties

Compounds structurally related to 4-(benzofuran-2-carbonyl)-3-hydroxy-1-(2-morpholinoethyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one have been synthesized and demonstrated significant vasodilatation properties. This has potential implications in developing new treatments for cardiovascular diseases (Hassan et al., 2014).

Advanced Synthesis Techniques

Innovative synthesis methods have been applied to similar polyheterocyclic compounds, showcasing the chemical's relevance in developing new synthetic strategies and potentially expanding its applications in various fields of chemistry (Morales-Salazar et al., 2022).

Derivative Formation in Chemical Reactions

Research on derivatives of benzofuran, indole, and cinnoline provides insights into the reactivity and potential applications of related compounds in synthetic chemistry. These findings are crucial for understanding the compound's behavior in various chemical reactions (Samsonov & Volodarskii, 1998).

Antimicrobial and Antioxidant Properties

Functionalized derivatives of benzofuran have been synthesized and evaluated for their antimicrobial and antioxidant activities. This suggests potential pharmacological applications for similar compounds (Rangaswamy et al., 2017).

Metabolite Analysis

Studies on the metabolism of related compounds, particularly focusing on orexin receptor antagonists, provide insights into the biotransformation and pharmacokinetics of similar chemical structures. This information is vital for drug development and understanding the compound's behavior in biological systems (Renzulli et al., 2011).